![molecular formula C18H21N5O3 B2511266 1,3-dimethyl-2,4-dioxo-7-propyl-N-(pyridin-3-ylmethyl)-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide CAS No. 1021059-53-9](/img/structure/B2511266.png)
1,3-dimethyl-2,4-dioxo-7-propyl-N-(pyridin-3-ylmethyl)-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex organic molecules often involves multiple steps, each introducing new functional groups or building up the carbon skeleton. Unfortunately, the specific synthetic route for this compound is not detailed in the available literature .Physical And Chemical Properties Analysis
Physical and chemical properties include characteristics such as melting point, boiling point, solubility, and stability. The compound has a predicted density of 1.43±0.1 g/cm3 and a predicted pKa of 10.15±0.10 .Scientific Research Applications
- Imidazole derivatives have been investigated for their antimicrobial potential. While specific studies on this compound are limited, related imidazole-containing molecules have demonstrated antibacterial, antimycobacterial, and antifungal activities . Further research could explore its efficacy against specific pathogens.
- Some imidazole derivatives exhibit anti-inflammatory and analgesic effects. For instance, compounds with similar structures have been found to reduce inflammation and pain . Investigating the anti-inflammatory potential of our compound could be valuable.
- Assessing the ulcerogenic index is crucial for drug safety. Certain imidazole-containing compounds have been evaluated for their ulcerogenic effects . Investigating whether our compound affects gastric mucosa could provide insights.
- Imidazole serves as a core structure in various natural products (e.g., histidine, purine, and histamine) and commercially available drugs (e.g., omeprazole, metronidazole, and azathioprine) . Researchers could explore modifications of our compound to develop novel drugs.
- Understanding synthetic routes is essential for large-scale production. Researchers have employed diverse methods to synthesize imidazole derivatives, including cyclization reactions and condensation processes . Investigating efficient synthetic routes for our compound is crucial.
- Mass spectrometry (MS) can provide valuable information about the compound’s structure and fragmentation patterns. LC-MS analysis has been used to characterize related compounds . Performing LC-MS analysis on our compound could enhance our understanding.
Antimicrobial Activity
Anti-Inflammatory and Analgesic Properties
Ulcerogenic Index Assessment
Drug Development
Chemical Synthesis Routes
Mass Spectrometry Analysis
Mechanism of Action
The mechanism of action refers to how a compound interacts with biological systems, often at the molecular level. This is typically relevant for compounds with known biological activity, such as pharmaceuticals. Unfortunately, the mechanism of action for this compound is not provided in the available resources .
Future Directions
properties
IUPAC Name |
1,3-dimethyl-2,4-dioxo-7-propyl-N-(pyridin-3-ylmethyl)pyrrolo[2,3-d]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5O3/c1-4-8-23-14(15(24)20-11-12-6-5-7-19-10-12)9-13-16(23)21(2)18(26)22(3)17(13)25/h5-7,9-10H,4,8,11H2,1-3H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OERPZXAUPLEVGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=CC2=C1N(C(=O)N(C2=O)C)C)C(=O)NCC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-dimethyl-2,4-dioxo-7-propyl-N-(pyridin-3-ylmethyl)-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.